![molecular formula C13H9F4NO B1460548 3-Amino-4-fluoro-3'-(trifluoromethoxy)biphenyl CAS No. 1261651-44-8](/img/structure/B1460548.png)
3-Amino-4-fluoro-3'-(trifluoromethoxy)biphenyl
Overview
Description
“3-Amino-4-fluoro-3’-(trifluoromethoxy)biphenyl” is a chemical compound with the molecular formula C13H9F4NO . It is a derivative of biphenyl, which is a type of organic compound that contains two benzene rings connected by a single covalent bond .
Molecular Structure Analysis
The molecular weight of “3-Amino-4-fluoro-3’-(trifluoromethoxy)biphenyl” is 271.21 g/mol . The compound contains one nitrogen atom, which can form hydrogen bonds, contributing to its physical and chemical properties .Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm³, a boiling point of 291.9±35.0 °C at 760 mmHg, and a flash point of 130.3±25.9 °C . It also has a molar refractivity of 62.2±0.3 cm³, and a polar surface area of 35 Ų .Scientific Research Applications
Liquid Crystal Materials
This compound has been used in the synthesis of new-generation liquid crystal materials for application in the infrared region . These materials are based on a 4′-(trifluoromethoxy)-[1,1′-biphenyl]-4-yl-4-(trifluoromethoxy) benzoate core . The unique properties of these materials, such as their mesomorphic properties, phase transition enthalpies, refractive indices, birefringence, and mid-wavelength infrared (MWIR) spectral properties, have been investigated .
Infrared Transparent Material
The compound has been used in the development of infrared transparent materials . The lack of aliphatic protons in the molecular structure of the compound generates unique infrared properties .
Cladding Layer
The compound has been used in the development of cladding layers for fused silica waveguides . This application is particularly relevant in the field of optical communication.
Fluorinated Liquid Crystal
The compound has been used in the synthesis of fluorinated liquid crystals . These materials have unique properties and potential applications in various fields, including display technology and optical communication.
properties
IUPAC Name |
2-fluoro-5-[3-(trifluoromethoxy)phenyl]aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F4NO/c14-11-5-4-9(7-12(11)18)8-2-1-3-10(6-8)19-13(15,16)17/h1-7H,18H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJYETROGIBRQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)C2=CC(=C(C=C2)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F4NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.